Cas no 94608-23-8 (cis-trismethoxy Resveratrol (Solution in Ethanol))

cis-trismethoxy Resveratrol (Solution in Ethanol) structure

94608-23-8 structure

Product Name:cis-trismethoxy Resveratrol (Solution in Ethanol)

CAS No:94608-23-8

MF:C₁₇H₁₈O₃

MW:270.323025226593

CID:796955

PubChem ID:9878556

Update Time:2024-10-25

cis-trismethoxy Resveratrol (Solution in Ethanol) Chemical and Physical Properties

Names and Identifiers

- Benzene,1,3-dimethoxy-5-[(1Z)-2-(4-methoxyphenyl)ethenyl]-
- (Z)-3,5,4'-TRIMETHOXYSTILBENE
- cis-trismethoxy Resveratrol
- 1,3-Dimethoxy-5-[(1Z)-2-(4-methoxyphenyl)ethenyl]benzene (ACI)
- Benzene, 1,3-dimethoxy-5-[2-(4-methoxyphenyl)ethenyl]-, (Z)- (ZCI)
- (Z)-1-(4-Methoxyphenyl)-2-(3,5-dimethoxyphenyl)ethene
- (Z)-3,5,4′-Trimethoxystilbene
- 3,4′,5-Trimethoxy-cis-stilbene
- SR-01000946368
- ,3-dimethoxy-5-[(1Z)-2-(4-methoxyphenyl)ethenyl]-benzene
- (Z)-3,5,40-Trimethoxystilbene
- 1,3-dimethoxy-5-[(1Z)-2-(4-methoxyphenyl)ethenyl]benzene
- 1,3-dimethoxy-5-[(1z)-2-(4-methoxyphenyl)ethenyl]-benzene, AldrichCPR
- cis-Stilbene Derivative, 5a
- HY-121989
- A845021
- AKOS025401671
- cis-Trismethoxyresveratrol
- SCHEMBL1006207
- HMS3648G16
- BDBM23940
- SR-01000946368-1
- CS-0083811
- cis-trismethoxy Resveratrol (Solution in Ethanol)
- CHEMBL311636
- AC-24237
- (Z)-3,4',5-trimethoxystilbene
- (z)-1,3-dimethoxy-5-(4-methoxystyryl)benzene
- 94608-23-8
- 1,3-dimethoxy-5-[(Z)-2-(4-methoxyphenyl)ethenyl]benzene
- DTXSID501306933
- GDHNBPHYVRHYCC-PLNGDYQASA-N
- 8Z-3,4',5-trimethoxystilbene
- CIS-TRIMETHOXY STILBENE
- (Z)-3,5,4a(2)-Trimethoxystilbene
- Inchi： 1S/C17H18O3/c1-18-15-8-6-13(7-9-15)4-5-14-10-16(19-2)12-17(11-14)20-3/h4-12H,1-3H3/b5-4-
- InChI Key： GDHNBPHYVRHYCC-PLNGDYQASA-N
- SMILES： C(/C1C=C(OC)C=C(OC)C=1)=C/C1C=CC(OC)=CC=1

Computed Properties

Exact Mass: 270.125594432g/mol
Monoisotopic Mass: 270.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 27.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 57 °C
Boiling Point: 423.8±35.0 °C at 760 mmHg
Flash Point: 144.4±23.2 °C
Refractive Index: 1.6
PSA: 27.69000
LogP: 3.88280
Vapor Pressure: 0.0±1.0 mmHg at 25°C

cis-trismethoxy Resveratrol (Solution in Ethanol) Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 41
Safety Instruction： 26-39
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

cis-trismethoxy Resveratrol (Solution in Ethanol) Pricemore >>

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cis-trismethoxy Resveratrol (Solution in Ethanol) Production Method

Production Method 1

22255-22-7

94608-23-8

Reaction Conditions

1.1 Solvents: Ethanol ; 1 h

Reference

: Method for the synthesis of (Z)-3,5,4'-trimethoxystilbene, a trimethyl derivative of resveratrol, the resulting compound, and uses of said compound, in particular as a medicine, and particularly as an anticancer drug

, World Intellectual Property Organization, , ,

Production Method 2

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: 1,10-Phenanthroline , Quinoline , Copper ; 50 min, heated
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6, cooled

Reference

: Method for preparing diphenylethylene from 2,3-diphenyl acrylic acid

, China, , ,

Production Method 3

400608-31-3

94608-23-8

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Hydrogen , Magnesium Catalysts: (OC-6-31)-Aqua[1-[2,6-bis(1-methylethyl)phenyl]-3-[1-[[2,6-bis(1-methylethyl)phe… Solvents: Tetrahydrofuran ; 24 h, 90 - 100 °C

Reference

: Chromium-catalyzed stereodivergent E- and Z-selective alkyne hydrogenation controlled by cyclic (alkyl)(amino)carbene ligands

Ling, Liang ; Hu, Chenyang ; Long, Linhong; Zhang, Xue ; Zhao, Lixing ; et al, Nature Communications, 2023, 14(1),

Production Method 4

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Quinoline , Sodium hydroxide Catalysts: Copper ; 0.25 h, 200 °C

Reference

: Synthesis of resveratrol

Hou, Bing-bo; Feng, Jiang-jiang; Yang, Sheng-wei; Ao, Gui-zhen, Huaxue Shiji, 2011, 33(12), 1141-1143

Production Method 5

909717-00-6

94608-23-8

Reaction Conditions

1.1 Reagents: Quinoline Catalysts: Copper ; 3 h, 220 °C

Reference

: Efficient synthesis of natural polyphenolic stilbenes: resveratrol, piceatannol and oxyresveratrol

Sun, Hong-Yi; Xiao, Chun-Fen; Cai, Yu-Chen; Chen, Yu; Wei, Wen; et al, Chemical & Pharmaceutical Bulletin, 2010, 58(11), 1492-1496

Production Method 6

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Quinoline , Copper Catalysts: 1,10-Phenanthroline ; 6 min
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Microwave-assisted and ligand-accelerated decarboxylation of 2,3-diaryl acrylic acids

Liu, Xianke; Wu, Wei; Lv, Zeliang; Zou, Yong, Huaxue Tongbao, 2012, 75(6), 526-531

Production Method 7

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Quinoline , Copper ; 3 h, 200 °C

Reference

: Hydroxyl Substitutional Effect on Selective Synthesis of cis, trans Stilbenes and 3-Arylcoumarins Through Perkin Condensation

Xiao, Chun-Fen; Zou, Yong; Du, Jian-Li; Sun, Hong-Yi; Liu, Xian-Ke, Synthetic Communications, 2012, 42(9), 1243-1258

Production Method 8

1229971-87-2

696-62-8

94608-23-8

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ; 0 °C; 0 °C → rt; 16 h, rt
1.2 Reagents: Tetrabutylammonium fluoride Catalysts: Bis(dibenzylideneacetone)palladium Solvents: Tetrahydrofuran

Reference

: Diversity-oriented synthesis of disubstituted alkenes using masked silanols

Sore, Hannah F.; Blackwell, David T.; MacDonald, Simon J. F.; Spring, David R., Organic Letters, 2010, 12(12), 2806-2809

Production Method 9

22255-22-7

94608-23-8

Reaction Conditions

1.1 Solvents: Ethanol ; 1 h, rt

Reference

: Anti-mitotic properties of resveratrol analog (Z)-3,5,4'-trimethoxystilbene

Chabert, Philippe; Fougerousse, Andre; Brouillard, Raymond, BioFactors, 2006, 27(1-4), 37-46

Production Method 10

1530-38-7

7311-34-4

94608-23-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Isopropanol ; 60 °C

Reference

: E-selective isomerization of stilbenes and stilbenoids through reversible hydroboration

Gray, Erin E.; Rabenold, Lake E.; Goess, Brian C., Tetrahedron Letters, 2011, 52(46), 6177-6179

Production Method 11

441351-32-2

94608-23-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 5 h, reflux

Reference

: Synthesis of radiolabeled stilbene derivatives as new potential PET probes for aryl hydrocarbon receptor in cancers

Gao, Mingzhang; Wang, Min; Miller, Kathy D.; Sledge, George W.; Hutchins, Gary D.; et al, Bioorganic & Medicinal Chemistry Letters, 2006, 16(22), 5767-5772

Production Method 12

959961-16-1

94608-23-8

Reaction Conditions

1.1 Catalysts: Chromium copper oxide (Cr2CuO4) Solvents: Pyridine ; rt → 240 °C; 1 - 2 h, 230 - 240 °C; 240 °C → rt

Reference

: Improved method for synthesizing resveratrol

, China, , ,

Production Method 13

400608-31-3

94608-23-8

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide , Bis(neopentyl glycolato)diboron Catalysts: (2-Thiophenecarboxylato-κO2,κS1)copper , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Dimethylformamide , Water ; 24 h, 60 °C

Reference

: Copper-catalysed, diboron-mediated cis-dideuterated semihydrogenation of alkynes with heavy water

Han, Xiaowei; Hu, Jiefeng; Chen, Cheng; Yuan, Yu; Shi, Zhuangzhi, Chemical Communications (Cambridge, 2019, 55(48), 6922-6925

Production Method 14

400608-31-3

94608-23-8

Reaction Conditions

1.1 Reagents: Deuterium , [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]hydroxy… Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , Nickel iodide (NiI2) Solvents: Tetrahydrofuran ; 100 bar, 60 °C

Reference

: A simple nickel catalyst enables broad E-selective alkyne semihydrogenation

Thiel, Niklas O.; Kaewmee, Benyapa; Ngoc, Trung Tran; Teichert, Johannes F., ChemRxiv, 2019, 1, 1-7

Production Method 15

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Quinoline , Potassium hydroxide , Copper bromide (CuBr) ; 0.5 h, 190 °C

Reference

: Method for preparation of (E)-Resveratrol

, China, , ,

Production Method 16

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Tributylamine Catalysts: Copper oxide (Cu2O) Solvents: N-Methyl-2-pyrrolidone ; 90 min, 200 °C

Reference

: Stereospecific synthesis of cis-stilbenes from benzaldehydes and phenylacetic acids via sequential Perkin condensation and decarboxylation

Thompson, Clayton M.; Orellana, Matthew D.; Lloyd, Shannon E.; Wu, Weiming, Tetrahedron Letters, 2016, 57(43), 4866-4868

Production Method 17

20469-65-2

94608-23-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Palladium diacetate , 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl Solvents: Tetrahydrofuran ; 6 h, 23 °C

Reference

: (Z)-(2-Bromovinyl)-MIDA boronate: a readily accessible and highly versatile building block for small molecule synthesis

Woerly, Eric M.; Struble, Justin R.; Palyam, Nagarjuna; O'Hara, Sean P.; Burke, Martin D., Tetrahedron, 2011, 67(24), 4333-4343

Production Method 18

959961-16-1

94608-23-8

Reaction Conditions

1.1 Reagents: Copper Solvents: Quinoline ; 4 h, 220 °C

Reference

: An efficient synthesis of resveratrol and a hydroxyl derivative via the perkin reaction: cis to trans isomerization in a demethylation process

Li, Guoxing; Zou, Yong; Zhang, Xuejing, Journal of Chemical Research, 2007, (11), 657-659

Production Method 19

1530-38-7

7311-34-4

94608-23-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 1 h, rt; rt → -78 °C
1.2 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 18 h, rt

Reference

: 2-Amino and 2'-Aminocombretastatin Derivatives as Potent Antimitotic Agents

Chang, Jang-Yang; Yang, Ming-Fang; Chang, Chi-Yen; Chen, Chi-Ming; Kuo, Ching-Chuan; et al, Journal of Medicinal Chemistry, 2006, 49(21), 6412-6415